1-((3s,5s,7s)-Adamantan-1-yloxy)-3-(diisopropylamino)propan-2-ol hydrochloride

• IUPAC Name: 1-(1-adamantyloxy)-3-[di(propan-2-yl)amino]propan-2-ol;hydrochloride
• InChI: InChI=1S/C19H35NO2.ClH/c1-13(2)20(14(3)4)11-18(21)12-22-19-8-15-5-16(9-19)7-17(6-15)10-19;/h13-18,21H,5-12H2,1-4H3;1H
• InChI Key: XLRGGEVCKZXOAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(COC12CC3CC(C1)CC(C3)C2)O)C(C)C.Cl
• Molecular Formula: C19H36ClNO2
• Molecular Weight: 345.9 g/mol

Description

1-((3s,5s,7s)-Adamantan-1-yloxy)-3-(diisopropylamino)propan-2-ol hydrochloride, also known as ADRB2 antagonist, is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in the pharmaceutical industry and has been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Reactions

• Adamantyl compounds have been synthesized through various chemical reactions, including ring-opening and recyclization of diacylfuroxans by nitrogen nucleophiles, demonstrating the versatility of adamantane derivatives in synthetic chemistry (Shaposhnikov et al., 2003).
• Research on β-adrenergic blocking activity and β-receptor binding affinities of certain adamantane derivatives indicates their potential in pharmacological applications (Jindal et al., 2003).
• Investigations into the interactions of adamantyl molecules with multilayer liposomes suggest the potential of adamantane derivatives in modifying liposomal dynamics and structural properties (Mirosavljević et al., 2014).

Novel Syntheses and Biological Activity

• Novel adamantane–tetrahydropyrimidine hybrids have been synthesized and evaluated for their anti-inflammatory activities, highlighting the potential of adamantane derivatives in developing new anti-inflammatory agents (Kalita et al., 2015).
• Syntheses of heterocycles from adamantane derivatives demonstrate the chemical diversity and reactivity of such compounds, indicating their utility in creating complex molecular architectures for various applications (Makarova et al., 2001).

Antimicrobial and Anti-Proliferative Activities

• Some adamantyl derivatives have been synthesized and tested for antimicrobial and anti-proliferative activities, suggesting their potential in addressing bacterial infections and cancer (Al-Mutairi et al., 2019).

Structural and Molecular Studies

• The crystal and molecular structure analysis of adamantyl derivatives provides insight into their molecular design, which is crucial for their application in drug design and materials science (Bai et al., 2012).